Cas no 745048-06-0 (Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate)

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure incorporates both a tert-butoxycarbonyl (Boc)-protected piperazine moiety and a phthalimide group, enabling selective deprotection and further functionalization. The Boc group enhances stability during synthetic processes, while the phthalimide segment offers reactivity for nucleophilic substitutions or reductions. This compound is well-suited for constructing complex heterocyclic frameworks, often employed in the development of bioactive molecules. Its high purity and consistent performance make it a reliable choice for researchers requiring precise control over synthetic pathways.
Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate structure
745048-06-0 structure
Product Name:Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate
CAS No:745048-06-0
MF:C21H29N3O4
MW:387.472665548325
MDL:MFCD19981496
CID:530809
Update Time:2025-06-23

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid,4-[4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)butyl]-, 1,1-dimethylethylester
    • tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate
    • 4-[4-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)butyl]piperazine-1-carboxylic acid tert-butyl ester
    • 4-[4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-butyl]-piperazine-1-carboxylic acid tert-butyl ester
    • VHSSZNZSUPSTEJ-UHFFFAOYSA-N
    • tert-Butyl 4-(4-(1,3-dioxoisoindolin-2-yl)butyl)piperazine-1-carboxylate
    • Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate
    • MDL: MFCD19981496
    • Inchi: 1S/C21H29N3O4/c1-21(2,3)28-20(27)23-14-12-22(13-15-23)10-6-7-11-24-18(25)16-8-4-5-9-17(16)19(24)26/h4-5,8-9H,6-7,10-15H2,1-3H3
    • InChI Key: VHSSZNZSUPSTEJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(CCCCN2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 569
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 513.6±45.0 °C at 760 mmHg
  • Flash Point: 264.4±28.7 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Security Information

Tert-butyl 4-[4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butyl]piperazine-1-carboxylate Pricemore >>

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